Cas no 221526-58-5 (Pregn-5-ene-20-carboxylicacid, 3-[(O-6-deoxy-a-L-mannopyranosyl-(1®2)-O-[6-deoxy-a-L-mannopyranosyl-(1®4)]-b-D-glucopyranosyl)oxy]-16-hydroxy-,g-lactone, (3b,16b,20S)-)

• Product Name: Pregn-5-ene-20-carboxylicacid, 3-[(O-6-deoxy-a-L-mannopyranosyl-(1®2)-O-[6-deoxy-a-L-mannopyranosyl-(1®4)]-b-D-glucopyranosyl)oxy]-16-hydroxy-,g-lactone, (3b,16b,20S)-
• CAS No: 221526-58-5
• MF: C₄₀H₆₂O₁₆
• MW: 798.910694599152
• CID: 288171
• Update Time: 2024-03-01

Pregn-5-ene-20-carboxylicacid, 3-[(O-6-deoxy-a-L-mannopyranosyl-(1®2)-O-[6-deoxy-a-L-mannopyranosyl-(1®4)]-b-D-glucopyranosyl)oxy]-16-hydroxy-,g-lactone, (3b,16b,20S)- Chemical and Physical Properties

Names and Identifiers

• Dumoside
• 4)]-b-D-glucopyranosyl)oxy]-16-hydroxy-,g-lactone, (3b,16b,20S)-
• Pregn-5-ene-20-carboxylic acid, 3-[(O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[6-deoxy-α-L-mannopyranosyl-(1→4)]-β-D-glucopyranosyl)oxy]-16-hydroxy-, γ-lactone, (3β,16β,20S)-
• Pregn-5-ene-20-carboxylicacid, 3-[(O-6-deoxy-a-L-mannopyranosyl-(1®2)-O-[6-deoxy-a-L-mannopyranosyl-(1®4)]-b-D-glucopyranosyl)oxy]-16-hydroxy-,g-lactone, (3b,16b,20S)-

• Inchi： 1S/C40H62O16/c1-15-25-23(53-35(15)49)13-22-20-7-6-18-12-19(8-10-39(18,4)21(20)9-11-40(22,25)5)52-38-34(56-37-31(47)29(45)27(43)17(3)51-37)32(48)33(24(14-41)54-38)55-36-30(46)28(44)26(42)16(2)50-36/h6,15-17,19-34,36-38,41-48H,7-14H2,1-5H3
• InChI Key： DITLNCLWUCYKIJ-UHFFFAOYSA-N
• SMILES： CC1C(=O)OC2CC3C(C12)(C)CCC1C3CC=C2C1(C)CCC(OC1C(OC3C(O)C(O)C(O)C(C)O3)C(O)C(OC3C(O)C(O)C(O)C(C)O3)C(CO)O1)C2

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 56
• XLogP3: 1.386

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides